Cas no 2224451-20-9 (2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide)

• Product Name: 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide
• CAS No: 2224451-20-9
• MF: C₁₆H₁₉ClN₂O
• MW: 290.787863016129
• CID: 5452759
• PubChem ID: 132374278
• Update Time: 2025-10-30

2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1220401871
• EN300-26684381
• AKOS033171459
• 2224451-20-9
• 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide

• Inchi： 1S/C16H19ClN2O/c1-12-5-4-8-16(10-12,11-18)19-15(20)9-13-6-2-3-7-14(13)17/h2-3,6-7,12H,4-5,8-10H2,1H3,(H,19,20)
• InChI Key： MKXMAYAEGLJBKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1(C#N)CCCC(C)C1)=O

Computed Properties

• Exact Mass: 290.1185909g/mol
• Monoisotopic Mass: 290.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide

Introduction to 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide (CAS No. 2224451-20-9)

2-(2-Chlorophenyl-N-(1-cyano-3-methylcyclohexyl)acetamide

, with the CAS number 2224451-20-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both aromatic and cyclic aliphatic moieties in its structure suggests a potential for diverse biological activities, making it a subject of extensive research in medicinal chemistry.

The compound's structure consists of a chlorophenyl group attached to an acetamide moiety, which is further linked to a cyclohexyl ring substituted with a cyano group. This particular arrangement of functional groups imparts distinct chemical properties that make it valuable for studying various pharmacological mechanisms. The chlorophenyl group, known for its ability to interact with biological targets, and the cyano-substituted cyclohexyl ring, which can influence metabolic stability, contribute to the compound's overall pharmacological profile.

In recent years, there has been growing interest in developing novel molecules that can modulate neurological and inflammatory pathways. The structural features of 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide align well with this objective. Studies have indicated that similar compounds, featuring chlorophenyl and cyano-substituted rings, exhibit potential as scaffolds for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The cyclohexyl ring, in particular, has been shown to enhance binding affinity to certain receptors, making it a valuable component in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity. Virtual screening and molecular docking studies have been employed to evaluate the binding interactions of 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide with various biological targets. These studies have revealed promising interactions with enzymes and receptors involved in pain signaling and inflammation, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's ability to cross the blood-brain barrier has been explored, indicating its feasibility for central nervous system applications.

The synthesis of 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the amide bond between the chlorophenyl group and the cyclohexyl derivative, followed by functionalization with the cyano group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve regioselective modifications, enhancing the efficiency of the synthetic pathway.

Evaluation of the pharmacokinetic properties of 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide is crucial for assessing its suitability as a drug candidate. In vitro studies have provided insights into its metabolic stability, solubility, and distribution characteristics. These parameters are essential for determining appropriate dosing regimens and predicting potential side effects. Furthermore, preclinical studies in animal models have begun to explore its efficacy in modulating inflammatory responses and pain perception.

The potential therapeutic applications of 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide are broad and multifaceted. Beyond its anti-inflammatory properties, preliminary data suggest that it may also exhibit analgesic effects due to interactions with opioid receptors. The compound's unique structural motifs also make it a candidate for developing drugs targeting other neurological disorders, including those associated with oxidative stress and neurodegeneration.

As research continues to uncover new biological pathways and targets, the significance of molecules like 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide is likely to grow. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will further accelerate the development process.

In conclusion, 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide represents a promising compound with diverse pharmacological potential. Its unique structural features make it an attractive candidate for further exploration in drug development, particularly in areas such as inflammation management and neurological disorders. Continued research efforts are warranted to fully elucidate its therapeutic benefits and optimize its pharmacokinetic properties for clinical use.